1-(4-fluoro-phenyl)-2-methyl-1H-imidazole-4-carbaldehyde
Cat. No. B8392146
M. Wt: 204.20 g/mol
InChI Key: PNWBKDCEDBHBDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH2:16]([Cl:17])[Cl:18].[F:1][c:2]1[cH:3][cH:4][c:5](-[n:8]2[c:9]([CH3:15])[n:10][c:11]([CH2:13][OH:14])[cH:12]2)[cH:6][cH:7]1>>[F:1][c:2]1[cH:3][cH:4][c:5](-[n:8]2[c:9]([CH3:15])[n:10][c:11]([CH:13]=[O:14])[cH:12]2)[cH:6][cH:7]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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ClCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1nc(CO)cn1-c1ccc(F)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1nc(C=O)cn1-c1ccc(F)cc1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
